1-(4-carboxyphenyl)-3-ethyl-4-Boc piperazine
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Overview
Description
“1-(4-carboxyphenyl)-3-ethyl-4-Boc piperazine” is a complex organic compound. It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms . The compound features a phenyl group bound to a piperazine ring . The compound’s empirical formula is C16H22N2O4, and it has a molecular weight of 306.36 .
Synthesis Analysis
The synthesis of such compounds often involves cyclization of bis-chloroethyl amine with a suitable amine . Another method involves a Sonogashira coupling (copper-free) and then, 5-exo-dig cyclization .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a piperazine ring bound to a phenyl group . The compound’s empirical formula is C16H22N2O4, and it has a molecular weight of 306.36 .Properties
CAS No. |
1131622-94-0 |
---|---|
Molecular Formula |
C18H26N2O4 |
Molecular Weight |
334.4 g/mol |
IUPAC Name |
4-[3-ethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]benzoic acid |
InChI |
InChI=1S/C18H26N2O4/c1-5-14-12-19(15-8-6-13(7-9-15)16(21)22)10-11-20(14)17(23)24-18(2,3)4/h6-9,14H,5,10-12H2,1-4H3,(H,21,22) |
InChI Key |
FQTLQJRZZVAKAT-UHFFFAOYSA-N |
SMILES |
CCC1CN(CCN1C(=O)OC(C)(C)C)C2=CC=C(C=C2)C(=O)O |
Canonical SMILES |
CCC1CN(CCN1C(=O)OC(C)(C)C)C2=CC=C(C=C2)C(=O)O |
Origin of Product |
United States |
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